Cas no 107454-28-4 (3-(4-methylphenyl)pyridin-2-ylmethanamine)

3-(4-Methylphenyl)pyridin-2-ylmethanamine is a versatile organic compound featuring a pyridine core substituted with a 4-methylphenyl group and an aminomethyl functional group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The aromatic methyl group enhances stability while the amine functionality offers a reactive site for further derivatization, such as amide formation or Schiff base reactions. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and other transformations. The compound is particularly useful in the development of biologically active molecules, owing to its balanced lipophilicity and electronic properties. Suitable for research and industrial applications requiring precise structural control.
3-(4-methylphenyl)pyridin-2-ylmethanamine structure
107454-28-4 structure
Product Name:3-(4-methylphenyl)pyridin-2-ylmethanamine
CAS No:107454-28-4
MF:C13H14N2
MW:198.263662815094
MDL:MFCD16482927
CID:3586072
PubChem ID:13764036
Update Time:2025-10-21

3-(4-methylphenyl)pyridin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinemethanamine, 3-(4-methylphenyl)-
    • 3-(4-methylphenyl)pyridin-2-ylmethanamine
    • EN300-9282842
    • SCHEMBL9656885
    • 107454-28-4
    • [3-(4-methylphenyl)pyridin-2-yl]methanamine
    • MDL: MFCD16482927
    • Inchi: 1S/C13H14N2/c1-10-4-6-11(7-5-10)12-3-2-8-15-13(12)9-14/h2-8H,9,14H2,1H3
    • InChI Key: ZQCHMAVJFZIRKF-UHFFFAOYSA-N
    • SMILES: N1C=CC=C(C=1CN)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 198.115698455Da
  • Monoisotopic Mass: 198.115698455Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.9Ų

3-(4-methylphenyl)pyridin-2-ylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-9282842-0.05g
[3-(4-methylphenyl)pyridin-2-yl]methanamine
107454-28-4 95.0%
0.05g
$1140.0 2025-03-21
Enamine
EN300-9282842-0.1g
[3-(4-methylphenyl)pyridin-2-yl]methanamine
107454-28-4 95.0%
0.1g
$1195.0 2025-03-21
Enamine
EN300-9282842-0.25g
[3-(4-methylphenyl)pyridin-2-yl]methanamine
107454-28-4 95.0%
0.25g
$1249.0 2025-03-21
Enamine
EN300-9282842-0.5g
[3-(4-methylphenyl)pyridin-2-yl]methanamine
107454-28-4 95.0%
0.5g
$1302.0 2025-03-21
Enamine
EN300-9282842-1.0g
[3-(4-methylphenyl)pyridin-2-yl]methanamine
107454-28-4 95.0%
1.0g
$1357.0 2025-03-21
Enamine
EN300-9282842-2.5g
[3-(4-methylphenyl)pyridin-2-yl]methanamine
107454-28-4 95.0%
2.5g
$2660.0 2025-03-21
Enamine
EN300-9282842-5.0g
[3-(4-methylphenyl)pyridin-2-yl]methanamine
107454-28-4 95.0%
5.0g
$3935.0 2025-03-21
Enamine
EN300-9282842-10.0g
[3-(4-methylphenyl)pyridin-2-yl]methanamine
107454-28-4 95.0%
10.0g
$5837.0 2025-03-21
Enamine
EN300-9282842-1g
[3-(4-methylphenyl)pyridin-2-yl]methanamine
107454-28-4
1g
$1357.0 2023-09-01
Enamine
EN300-9282842-5g
[3-(4-methylphenyl)pyridin-2-yl]methanamine
107454-28-4
5g
$3935.0 2023-09-01

Additional information on 3-(4-methylphenyl)pyridin-2-ylmethanamine

Recent Advances in the Study of 3-(4-methylphenyl)pyridin-2-ylmethanamine (CAS: 107454-28-4)

3-(4-methylphenyl)pyridin-2-ylmethanamine (CAS: 107454-28-4) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings on this compound, providing a comprehensive overview of its current status in scientific research.

One of the key areas of investigation has been the compound's interaction with biological targets, particularly in the central nervous system. Preliminary studies suggest that 3-(4-methylphenyl)pyridin-2-ylmethanamine exhibits affinity for specific neurotransmitter receptors, which could explain its potential efficacy in treating neurological disorders. Researchers have employed advanced techniques such as molecular docking and in vitro assays to elucidate these interactions, offering insights into its binding modes and selectivity profiles.

In addition to its pharmacological potential, recent work has focused on optimizing the synthetic routes for 3-(4-methylphenyl)pyridin-2-ylmethanamine. Novel catalytic methods and green chemistry approaches have been developed to enhance yield and purity while minimizing environmental impact. These advancements are critical for scaling up production and ensuring the compound's viability for clinical applications.

Another significant development is the exploration of 3-(4-methylphenyl)pyridin-2-ylmethanamine as a scaffold for designing derivatives with improved pharmacokinetic properties. Structure-activity relationship (SAR) studies have identified key modifications that enhance bioavailability and reduce off-target effects. These findings pave the way for the development of next-generation therapeutics based on this chemical framework.

Despite these promising advances, challenges remain in translating the compound's potential into clinical success. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further research. Collaborative efforts between academia and industry will be essential to overcome these hurdles and bring 3-(4-methylphenyl)pyridin-2-ylmethanamine-based therapies to market.

In conclusion, 3-(4-methylphenyl)pyridin-2-ylmethanamine (CAS: 107454-28-4) represents a compelling area of study in chemical biology and medicinal chemistry. Its unique properties and versatile applications make it a valuable candidate for future drug development. Continued research and innovation will be crucial to unlocking its full therapeutic potential.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk